Cas no 1805271-02-6 (4-Chloro-6-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde)

• Product Name: 4-Chloro-6-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde
• CAS No: 1805271-02-6
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4873397
• Update Time: 2025-07-18

4-Chloro-6-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C7H3ClF2N2O3/c8-4-1-5(6(9)10)11-7(12(14)15)3(4)2-13/h1-2,6H
• InChI Key： VURQBTAIYYJBPL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC(=C1C=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 4-Chloro-6-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde

Comprehensive Overview of 4-Chloro-6-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde (CAS No. 1805271-02-6)

4-Chloro-6-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde (CAS No. 1805271-02-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a nitropyridine core with difluoromethyl and carboxaldehyde functional groups, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries increasingly focus on this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

The compound's nitropyridine scaffold is particularly noteworthy, as it is frequently explored in medicinal chemistry for its ability to modulate enzyme activity and receptor interactions. The presence of the difluoromethyl group enhances metabolic stability, a critical factor in the development of long-acting pharmaceuticals. Meanwhile, the carboxaldehyde moiety offers versatile reactivity, enabling further derivatization for targeted applications. These attributes have spurred interest in 4-Chloro-6-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde as a building block for innovative therapies and agrochemicals.

In recent years, the demand for fluorinated compounds like this has surged, driven by their superior bioavailability and environmental persistence. Fluorine incorporation, as seen in the difluoromethyl group, is a hot topic in synthetic chemistry, often discussed in forums and academic papers. This compound's relevance extends to green chemistry initiatives, where researchers seek efficient synthetic routes to minimize waste and energy consumption—a priority for modern laboratories.

From an analytical perspective, 4-Chloro-6-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde is characterized by advanced techniques such as NMR, HPLC, and mass spectrometry. These methods ensure purity and consistency, which are essential for reproducible research outcomes. The compound's stability under various conditions is another area of investigation, particularly for industrial-scale applications where shelf-life and handling are critical considerations.

The agrochemical sector has also shown growing interest in this compound, as nitropyridine derivatives are known to exhibit herbicidal and fungicidal properties. With global attention on sustainable farming practices, 4-Chloro-6-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde could play a role in developing next-generation crop protection agents that are both effective and environmentally benign. This aligns with frequent searches for "eco-friendly pesticides" and "low-residue agrochemicals" in scientific databases.

In summary, 4-Chloro-6-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde (CAS No. 1805271-02-6) represents a multifaceted tool for researchers tackling challenges in drug design and agricultural science. Its structural features and reactivity profile position it at the intersection of innovation and practicality, making it a compound worth watching in the evolving landscape of specialty chemicals.